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Compound of Interest

Compound Name: Spiro-NPB

Cat. No.: B1394941 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

N,N'-di(naphthalen-1-yl)-N,N'-diphenyl-9,9'-spirobi[fluorene]-2,7-diamine, commonly known as

Spiro-NPB, is a hole-transporting material (HTM) widely utilized in high-performance organic

electronic devices. Its spirobifluorene core provides a rigid, three-dimensional structure that

ensures a high glass transition temperature (Tg) and excellent morphological stability, which

are crucial for long device lifetimes.[1][2] The twisted conformation of Spiro-NPB helps to

prevent intermolecular interactions and crystallization, leading to the formation of stable and

homogeneous amorphous films.[3] This document provides an overview of Spiro-NPB based

device architectures, summarizes key performance data, and offers detailed protocols for

device fabrication and characterization.

Application in Organic Light-Emitting Diodes
(OLEDs)
Spiro-NPB and its derivatives are frequently employed as the hole-transporting layer (HTL) in

both fluorescent and phosphorescent OLEDs. Its high hole mobility and suitable highest

occupied molecular orbital (HOMO) energy level facilitate efficient hole injection from the anode

and transport to the emissive layer (EML).
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A typical multilayer OLED structure incorporating Spiro-NPB as the HTL is shown below. The

layers are sequentially deposited on a transparent conductive oxide (TCO) coated substrate,

such as Indium Tin Oxide (ITO).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1394941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


OLED Architecture

Charge Flow

Anode (e.g., ITO)

Hole Injection Layer (HIL)

h+

Hole Transport Layer (HTL)
Spiro-NPB

h+

Emissive Layer (EML)

h+

Light Emission

Recombination

Hole Blocking Layer (HBL)

Electron Transport Layer (ETL)

e-

Cathode (e.g., Al)

e-

Holes (h+)

Electrons (e-)

Click to download full resolution via product page

Caption: Generic OLED device architecture featuring a Spiro-NPB hole transport layer.
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Performance Data
The performance of OLEDs using Spiro-NPB and its derivatives often surpasses that of

devices based on the more conventional N,N'-di(naphthalen-1-yl)-N,N'-diphenyl-benzidine

(NPB). The rigid spiro structure contributes to higher efficiency and stability.

Table 1: Performance Comparison of Hole Transport Materials in Red Phosphorescent

OLEDs[1]

HTM
Device
Structure

Max.
Current Eff.
(cd/A)

Max. Power
Eff. (lm/W)

Max. EQE
(%)

Turn-on
Voltage (V)

NPB

ITO/DNTPD/
NPB/EML/B
Alq/LiF/Al

15.38 - 13.58 4.0

Spiro-NPB

ITO/DNTPD/

Spiro-

NPB/EML/BA

lq/LiF/Al

9.24 8.26 9.82 4.5

HTM 1B*

ITO/DNTPD/

HTM

1B/EML/BAlq

/LiF/Al

16.16 11.17 13.64 4.0

Note: HTM 1B is a synthesized spirobifluorene-based material compared against Spiro-NPB.

[1]

Table 2: Material Properties of Selected Hole Transport Materials[1][4]
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Material HOMO (eV) LUMO (eV) Tg (°C)
Td (°C, 5%
loss)

Spiro-NPB 5.32 2.38 126 420

HTM 1A* 5.33 2.45 110 450

HTM 1B* 5.54 2.62 180 495

Note: HTM 1A and 1B are derivatives of the spirobifluorene core.[1][4]

Application in Perovskite Solar Cells (PSCs)
While Spiro-OMeTAD is the most common HTM in high-efficiency PSCs, spiro-based

compounds like Spiro-NPB and its analogues are explored as alternatives to improve stability

and performance. The primary role of the HTM in a PSC is to efficiently extract holes from the

perovskite absorber layer and transport them to the metal contact while blocking electrons.

PSC Device Architectures
PSCs are typically fabricated in either n-i-p (regular) or p-i-n (inverted) configurations. The n-i-p

structure, where Spiro-NPB would be used, is depicted below.
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n-i-p Perovskite Solar Cell Architecture
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Caption: Generic n-i-p PSC architecture where a spiro-based HTM can be used.
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Performance Data
A study developed a Spiro-OMeTAD analogue, named spiro-Naph, which demonstrates the

potential of modifying the spiro core to achieve superior performance and stability in PSCs.

Table 3: Photovoltaic Performance of PSCs with Different Spiro-based HTMs[5]

HTM Voc (V) Jsc (mA/cm²) FF (%) PCE (%)

Spiro-OMeTAD 1.16 25.41 81.3 24.01

| spiro-Naph | 1.17 | 25.53 | 81.8 | 24.43 |

The spiro-Naph-based device also exhibited excellent long-term stability, retaining a high

percentage of its initial efficiency after hundreds of hours under operational stress.[5]

Experimental Protocols
Protocol 1: Fabrication of a Spiro-NPB Based OLED
This protocol describes a general procedure for fabricating a multilayer OLED using thermal

evaporation.
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OLED Fabrication Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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